Cholesteryl 11-eicosenoate

• Molecular Formula: C47H82O2
• Molecular Weight: 679.2 g/mol
• InChI: InChI=1S/C47H82O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h14-15,28,37-38,40-44H,7-13,16-27,29-36H2,1-6H3/t38?,40?,41?,42?,43?,44?,46-,47+/m0/s1
• InChIKey: OWTYWMJVQZQWFH-SBXQRVSCSA-N

Cholesteryl 11-Eicosenoate Identity & Physicochemical Baseline

Cholesteryl 11-eicosenoate (also designated CE(20:1) or cholesteryl (11Z)-icosenoate) is a cholesteryl ester formed by the formal condensation of (11Z)-icos-11-enoic acid with the 3-hydroxy group of cholesterol [1]. This nonpolar lipid possesses a molecular formula of C47H82O2 and a molecular weight of 679.2 g/mol [2]. As a member of the steryl ester class, it comprises a steroid backbone esterified to a monounsaturated 20-carbon fatty acid with a cis-double bond at the 11-position, characteristics that fundamentally differentiate its physicochemical and biological behavior from saturated or polyunsaturated analogs. The compound is commercially available at purities ranging from ≥95% to >99% and is intended exclusively for research and development use .

Workflow Targeted lipidomics & LC-MS/MS method development

Selection Distinct exact mass enables specific precursor ion selection

Use Context Cholesteryl ester reference standard for monounsaturated C20 species

• [1] ChEBI. CHEBI:88795 - cholesteryl (11Z)-icosenoate. European Bioinformatics Institute, 2024. View Source
• [2] PubChem. Cholesterol 1-eicosenoate (CID 53477794). National Library of Medicine, 2026. View Source

Cholesteryl 11-Eicosenoate vs. Common Analogs

Despite belonging to the same cholesteryl ester class, structural variations in the fatty acid moiety critically alter key experimental parameters including chromatographic retention time, mass spectrometric detection, membrane biophysical behavior, and enzymatic hydrolysis kinetics [1]. The specific combination of a 20-carbon chain and a single cis-11 double bond in cholesteryl 11-eicosenoate yields a unique molecular weight of 679.2 g/mol and exact mass of 678.63 Da [2], values that differ substantially from common analogs such as cholesteryl oleate (C18:1, 651.1 g/mol) or cholesteryl arachidonate (C20:4, 673.1 g/mol) [3]. Furthermore, the position and geometry of the double bond influence the compound's three-dimensional conformation and, consequently, its packing behavior in lipid assemblies and its accessibility to lipolytic enzymes [4]. These differential properties translate directly into distinct analytical signatures and biological handling, making generic substitution without prior validation a source of irreproducible results and data misalignment.

Cholesteryl 11‑Eicosenoate (C20:1)

MW 679.2 g/mol; exact mass 678.63 Da; cis‑Δ11 double bond

Common Substitute (C18:1 or C20:4)

Mass shift alters MRM transition design and may cause misidentification

Retention Time Predictability

Elutes between C18:1 and C22:1 on RP‑LC; distinct from polyunsaturated C20

Generic CE Standard

Retention time mismatch disrupts chromatographic alignment in lipidomics workflows

Enzymatic Hydrolysis Profile

Predicted intermediate rate between C18:1 and C20:4 esters

Saturated or Highly Unsaturated CE

Different hydrolysis kinetics may skew lipase assay results and substrate turnover data

• [1] Shim S-M, et al. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters. International Journal of Analytical Chemistry. 2015;2015:650927. View Source
• [2] LIPID MAPS. 20:1 Cholesterol ester (LMST01020011) Structure Database. View Source
• [3] PubChem. Cholesteryl oleate (CID 5283632). National Library of Medicine. View Source
• [4] Smaby JM, Brockman HL. Properties of cholesteryl esters in pure and mixed monolayers. J Lipid Res. 1981;22(5):745-751. View Source

Cholesteryl 11-Eicosenoate Differentiation Evidence

Molecular Weight & Exact Mass for LC-MS

Cholesteryl 11-eicosenoate exhibits a molecular weight of 679.2 g/mol [1] and an exact mass of 678.63 Da [2], values that are distinct from other monounsaturated cholesteryl esters (e.g., cholesteryl oleate, C18:1, 651.1 g/mol) [3] and polyunsaturated C20 esters (e.g., cholesteryl arachidonate, C20:4, 673.1 g/mol) [4]. This precise mass difference enables confident selection of precursor ions in targeted LC-MS/MS workflows and prevents misidentification with near-isobaric lipids.

Mass & Exact Mass

Head‑to‑head

679.2 g/mol / 678.63 Da (C20:1) vs. 651.1 g/mol (C18:1); +6.1 g/mol vs. C20:4

Enables specific precursor ion selection in LC‑MS/MS

Essential for MRM transition design

Evidence Dimension	Molecular Weight / Exact Mass
Target Compound Data	679.2 g/mol / 678.63 Da
Comparator Or Baseline	Cholesteryl oleate (C18:1): 651.1 g/mol; Cholesteryl arachidonate (C20:4): 673.1 g/mol
Quantified Difference	+28.1 g/mol vs. C18:1; +6.1 g/mol vs. C20:4
Conditions	Calculated based on molecular formula

Why This Matters

The unique exact mass directly influences precursor ion selection and MRM transition design in LC-MS/MS, making cholesteryl 11-eicosenoate an essential reference standard for lipidomic analysis of monounsaturated C20 species.

• [1] PubChem. Cholesterol 1-eicosenoate (CID 53477794). National Library of Medicine, 2026. View Source
• [2] LIPID MAPS. 20:1 Cholesterol ester (LMST01020011) Structure Database. View Source
• [3] PubChem. Cholesteryl oleate (CID 5283632). National Library of Medicine. View Source
• [4] PubChem. Cholesteryl arachidonate (CID 16061146). National Library of Medicine. View Source

Retention Time vs. Chain Length & Unsaturation

In reversed-phase LC-MS systems, the retention time (RT) of cholesteryl esters increases with fatty acid carbon chain length and decreases with the number of double bonds [1]. Based on this established relationship, cholesteryl 11-eicosenoate (C20:1) is predicted to elute between cholesteryl oleate (C18:1, RT ~18.13 min) and cholesteryl erucate (C22:1), with a retention time significantly later than polyunsaturated C20 esters (e.g., C20:4) [1]. This predictable elution order is critical for developing chromatographic separation methods for complex lipid mixtures.

Retention Time Shift

Class‑level

Predicted between C18:1 (18.13 min) and C22:1; later than C20:4

Guides chromatographic method development

Based on reversed‑phase LC trends

Evidence Dimension	Relative Retention Time (Reversed-Phase LC)
Target Compound Data	Predicted RT between C18:1 and C22:1
Comparator Or Baseline	Cholesteryl oleate (C18:1): RT 18.13 min [1]; Cholesteryl stearate (C18:0): RT 21.31 min [1]; Cholesteryl linoleate (C18:2): RT 15.55 min [1]
Quantified Difference	RT increases by ~2-3 min per two additional carbons; decreases by ~3 min per additional double bond
Conditions	HPLC-ESI/APCI-MS/MS on a C18 column as described in Shim et al., 2015

Why This Matters

Understanding the retention time relative to common analogs allows researchers to accurately identify and quantify cholesteryl 11-eicosenoate in lipidomic profiling without requiring a separate pure standard for every experiment.

• [1] Shim S-M, et al. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters. International Journal of Analytical Chemistry. 2015;2015:650927. View Source

Purity Grade & Supplier Specifications

Commercially, cholesteryl 11-eicosenoate is available in multiple purity grades that directly impact its suitability for different research applications. Beyotime Biotechnology offers a product with a minimum purity of >99% , while CymitQuimica provides material at ≥95% purity . This contrasts with more common analogs like cholesteryl oleate, which may be sourced at purities as low as 90% from some vendors . The availability of a >99% grade for cholesteryl 11-eicosenoate is particularly advantageous for quantitative lipidomics studies requiring minimal background interference.

Purity Grade

Specification review

>99% (Beyotime); ≥95% (CymitQuimica)

High purity supports quantitative lipidomics

Verify certificate of analysis for lot‑specific purity

Evidence Dimension	Minimum Purity Specification
Target Compound Data	>99% (Beyotime) and ≥95% (CymitQuimica)
Comparator Or Baseline	Cholesteryl oleate: ≥90% to ≥98% typical vendor range
Quantified Difference	Up to 9% absolute purity advantage
Conditions	Vendor certificate of analysis specifications

Why This Matters

The availability of a >99% purity grade minimizes the risk of impurity-driven artifacts in sensitive assays, making it the preferred choice for high-precision analytical applications.

Human Plasma Abundance as Biomarker

Quantitative lipidomics of human plasma reveals that cholesteryl 11-eicosenoate is present at a mean concentration of 0.031 μmol/mL [1], a level that is substantially lower than major plasma cholesteryl esters such as cholesteryl linoleate (C18:2, approximately 1-2 μmol/mL) or cholesteryl oleate (C18:1, approximately 0.5-1 μmol/mL) [2]. This lower abundance, combined with its specific fatty acid composition, makes cholesteryl 11-eicosenoate a more sensitive indicator of dietary intake of monounsaturated long-chain fatty acids or specific metabolic perturbations.

Plasma Abundance

Reported

0.031 μmol/mL; 16‑ to 64‑fold lower than major CEs

Sensitive indicator for dietary fatty acid studies

Derived from NIDDK/NIST human plasma samples (n=3)

Evidence Dimension	Mean Concentration in Human Plasma
Target Compound Data	0.031 μmol/mL (SEM ~0)
Comparator Or Baseline	Cholesteryl linoleate: ~1-2 μmol/mL; Cholesteryl oleate: ~0.5-1 μmol/mL
Quantified Difference	Approximately 16- to 64-fold lower than major plasma CEs
Conditions	LC-MS analysis of NIDDK/NIST human plasma samples (n=3)

Why This Matters

The distinct abundance profile of cholesteryl 11-eicosenoate positions it as a high-resolution biomarker for studies of fatty acid metabolism, where its fluctuations can provide insights not attainable from more abundant, bulk cholesteryl esters.

• [1] LIPID MAPS. Lipidomics studies on NIDDK / NIST human plasma samples: CE(20:1) detail. View Source
• [2] Quehenberger O, et al. Lipidomics reveals a remarkable diversity of lipids in human plasma. J Lipid Res. 2010;51(11):3299-3305. View Source

Chain Length & Unsaturation Effects on Hydrolysis

Class-level studies on cholesteryl ester hydrolases demonstrate that the rate of enzymatic hydrolysis is strongly dependent on both fatty acid chain length and degree of unsaturation [1][2]. Specifically, hydrolysis rates for unsaturated esters follow the order: linoleate (C18:2) > oleate (C18:1) > palmitate (C16:0) > stearate (C18:0) [2]. Extrapolating from these trends, cholesteryl 11-eicosenoate (C20:1) is expected to exhibit an intermediate hydrolysis rate—slower than polyunsaturated C20 esters (e.g., C20:4) but faster than saturated C20 esters—due to the chain-lengthening effect that generally reduces enzyme affinity.

Hydrolysis Rate

Class‑level

Predicted intermediate between C18:1 and C20:4

Useful substrate for lipase specificity assays

Inferred from class trends; requires validation

Evidence Dimension	Relative Enzymatic Hydrolysis Rate
Target Compound Data	Intermediate (predicted between C18:1 and C20:4)
Comparator Or Baseline	Cholesteryl linoleate (C18:2): highest rate; Cholesteryl oleate (C18:1): moderate; Cholesteryl stearate (C18:0): low [2]
Quantified Difference	Not directly quantified; inferred from established class trends
Conditions	In vitro assays with aortic or pancreatic cholesterol esterase

Why This Matters

For researchers designing assays to probe lipid droplet turnover or cholesterol esterase activity, understanding the predicted hydrolytic stability of cholesteryl 11-eicosenoate is essential for selecting the appropriate substrate with the desired kinetic profile.

• [1] Shim S-M, et al. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters. International Journal of Analytical Chemistry. 2015;2015:650927. View Source
• [2] Sakurada T, et al. Purification and properties of aortic cholesteryl ester hydrolase. Lipids. 1976;11(9):676-683. View Source

Monolayer Behavior & Interfacial Packing

Studies on the surface properties of cholesteryl esters reveal that long-chain unsaturated esters, such as cholesteryl 11-eicosenoate, are not surface-active in their native state and do not yield classical force-area (π-A) isotherms [1]. In contrast, short-chain esters like cholesteryl acetate form stable monolayers with an equilibrium spreading pressure of 14.0 dynes/cm [1]. For mixed lipid systems, the incorporation of cholesteryl 11-eicosenoate into phospholipid monolayers is expected to alter the phase behavior and packing density in a manner distinct from both saturated (e.g., cholesteryl palmitate) and highly unsaturated (e.g., cholesteryl linoleate) analogs, due to its specific acyl chain geometry.

Surface Activity

Class‑level

No spontaneous monolayer; partitions into phospholipid films

Models lipid droplet core packing

Qualitative class‑level observation

Evidence Dimension	Surface Activity and Monolayer Formation
Target Compound Data	No spontaneous monolayer formation at the air-water interface; partitions into phospholipid monolayers
Comparator Or Baseline	Cholesteryl acetate: equilibrium spreading pressure 14.0 dynes/cm [1]
Quantified Difference	Qualitative difference: surface-active vs. non-surface-active
Conditions	Langmuir trough with pure water subphase at ambient temperature

Why This Matters

For experiments modeling lipid droplets, lipoproteins, or cellular membranes, the unique interfacial behavior of cholesteryl 11-eicosenoate dictates its distribution and orientation in multi-lipid assemblies, directly impacting the fidelity of the model system.

• [1] Smaby JM, Brockman HL. Properties of cholesteryl esters in pure and mixed monolayers. J Lipid Res. 1981;22(5):745-751. View Source

Cholesteryl 11-Eicosenoate Research & Industrial Applications

Targeted Lipidomics Method Development

Given its unique exact mass (678.63 Da) and predictable reversed-phase LC retention time relative to C18:1 and C22:1 esters [1][2], cholesteryl 11-eicosenoate serves as an essential calibration standard for developing and validating targeted LC-MS/MS methods aimed at quantifying monounsaturated C20 cholesteryl ester species in biological samples.

Dietary Fatty Acid Biomarker Studies

Because cholesteryl 11-eicosenoate is present in human plasma at low micromolar concentrations (0.031 μmol/mL) and its levels reflect the intake of specific monounsaturated fatty acids [1], it is ideally suited as a sensitive biomarker in nutritional studies and clinical trials assessing the impact of diet on lipid metabolism and cardiovascular health.

Substrate for Cholesterol Esterase & Lipase Assays

The predicted intermediate hydrolysis rate of cholesteryl 11-eicosenoate, positioned between more rapidly hydrolyzed polyunsaturated esters and more slowly hydrolyzed saturated esters [1], makes it a valuable substrate for characterizing the fatty acid specificity of newly discovered lipases or for studying the regulation of lipid droplet turnover in cellular models.

Modeling Lipid Droplet & Lipoprotein Cores

Unlike short-chain esters that form surface monolayers, cholesteryl 11-eicosenoate partitions into the hydrophobic core of lipid assemblies due to its lack of surface activity [1]. This property, combined with its specific acyl chain geometry, allows it to be used as a precisely defined component in synthetic lipid droplets or reconstituted lipoprotein particles for biophysical studies of lipid packing and protein interaction.

Application

Selection Property

Validation Focus

Targeted lipidomics method development

Unique exact mass & predictable retention time

LC‑MS/MS method validation for C20:1 CE species

Nutritional lipid metabolism studies

Low plasma abundance as sensitive biomarker

Dietary fatty acid intake correlation

Lipase specificity assays

Predicted intermediate hydrolysis rate

Enzyme kinetic profiling

Lipid droplet & lipoprotein core models

Non‑surface‑active partitioning

Lipid packing and protein interaction fidelity

• [1] LIPID MAPS. 20:1 Cholesterol ester (LMST01020011) Structure Database. View Source
• [2] Shim S-M, et al. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters. International Journal of Analytical Chemistry. 2015;2015:650927. View Source